Cas no 85-20-1 ([(Pentachlorophenyl)thio]acetic acid)

• Product Name: [(Pentachlorophenyl)thio]acetic acid
• CAS No: 85-20-1
• MF: C₈H₃Cl₅O₂S
• MW: 340.43821644783
• CID: 990186
• PubChem ID: 350633
• Update Time: 2025-04-20

[(Pentachlorophenyl)thio]acetic acid Chemical and Physical Properties

Names and Identifiers

• NSC513492
• NSC-513492
• 85-20-1
• S-(pentachlorophenyl)-2-thioacetic acid
• [(Pentachlorophenyl)thio]acetic acid
• Acetic acid, [(pentachlorophenyl)thio]-
• DTXSID20325626

• Inchi： 1S/C8H3Cl5O2S/c9-3-4(10)6(12)8(7(13)5(3)11)16-1-2(14)15/h1H2,(H,14,15)
• InChI Key： JVQGHFVSGQXEGI-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1SCC(=O)O)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 339.827
• Monoisotopic Mass: 337.83
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.81
• Boiling Point: 423.9°C at 760 mmHg
• Flash Point: 210.2°C
• Refractive Index: 1.668